![molecular formula C19H12F3N3O3 B6175223 6-(furan-2-yl)-3-methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid CAS No. 554405-91-3](/img/no-structure.png)
6-(furan-2-yl)-3-methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups and structural features, including a furan ring, a pyrazolo[3,4-b]pyridine ring, and a trifluoromethyl group. These features suggest that it could have interesting chemical and physical properties, and potentially useful biological activity .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to analyze the molecular structure .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. For example, the furan ring is an aromatic heterocycle and can undergo electrophilic aromatic substitution reactions. The pyrazolo[3,4-b]pyridine ring might also participate in various chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which might affect its solubility in different solvents .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(furan-2-yl)-3-methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid' involves the synthesis of the pyrazolo[3,4-b]pyridine ring system followed by the introduction of the furan and trifluoromethylphenyl substituents and the carboxylic acid group.", "Starting Materials": [ "2-aminopyridine", "2-methyl-3-nitrobenzoic acid", "furan-2-carbaldehyde", "2-(trifluoromethyl)phenylboronic acid", "copper (II) acetate", "potassium carbonate", "palladium (II) acetate", "triethylamine", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Nitration of 2-methyl-3-nitrobenzoic acid with nitric acid and sulfuric acid to give 2-methyl-3,5-dinitrobenzoic acid", "Reduction of 2-methyl-3,5-dinitrobenzoic acid with iron and hydrochloric acid to give 2-methyl-3-amino-5-nitrobenzoic acid", "Condensation of 2-methyl-3-amino-5-nitrobenzoic acid with 2-aminopyridine in acetic acid and water to give 6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid", "Buchwald-Hartwig coupling of 2-(trifluoromethyl)phenylboronic acid with 6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid in the presence of palladium (II) acetate, triethylamine, and copper (II) acetate to give 6-(2-(trifluoromethyl)phenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid", "Reduction of furan-2-carbaldehyde with sodium borohydride to give furan-2-carbinol", "Condensation of furan-2-carbinol with 6-(2-(trifluoromethyl)phenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid in the presence of hydrochloric acid and diethyl ether to give 6-(furan-2-yl)-3-methyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid" ] } | |
CAS No. |
554405-91-3 |
Molecular Formula |
C19H12F3N3O3 |
Molecular Weight |
387.3 |
Purity |
95 |
Origin of Product |
United States |
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